Cas no 2758003-02-8 (1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1))

• Product Name: 1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1)
• CAS No: 2758003-02-8
• MF: C₆H₁₂ClN₃
• MW: 161.632579803467
• CID: 5801961
• PubChem ID: 165978691
• Update Time: 2025-10-24

1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1)
• Z5122361967
• 2758003-02-8
• EN300-37339074
• trimethyl-1H-imidazol-5-amine hydrochloride

• Inchi： 1S/C6H11N3.ClH/c1-4-6(7)9(3)5(2)8-4;/h7H2,1-3H3;1H
• InChI Key： MGDLFGCXCMAZIC-UHFFFAOYSA-N
• SMILES： NC1=C(N=C(C)N1C)C.Cl

Computed Properties

• Exact Mass: 161.0719751g/mol
• Monoisotopic Mass: 161.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1)

1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1), with the CAS number 2758003-02-8, is a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This organohalogen compound, characterized by its hydrochloride salt form, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple methyl groups and the imidazole core makes it a versatile scaffold for synthesizing bioactive molecules.

The imidazole ring is a heterocyclic aromatic compound that is widely found in numerous natural products and pharmaceuticals. Its five-membered structure contains two nitrogen atoms at positions 1 and 3, which contribute to its reactivity and biological activity. In the case of 1H-Imidazol-5-amine, 1,2,4-trimethyl-, the substitution of methyl groups at positions 1, 2, and 4 enhances its chemical diversity and functional potential. The hydrochloride salt form improves its solubility in water, making it more suitable for various biochemical assays and drug formulations.

Recent research has highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The structural motif of imidazole is frequently incorporated into drugs targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. For instance, 1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1) has been investigated for its potential role in modulating enzyme activity and inhibiting pathogenic growth. Its ability to interact with biological targets at the molecular level makes it a valuable candidate for further exploration.

In the realm of medicinal chemistry, the synthesis of derivatives from this compound has opened up new avenues for drug discovery. Researchers have been exploring its utility in designing small-molecule inhibitors that can disrupt specific disease pathways. The methyl groups on the imidazole ring provide handles for further functionalization, allowing chemists to tailor the compound's properties to meet specific pharmacological requirements. This flexibility has led to the development of novel analogs with enhanced potency and selectivity.

The hydrochloride salt form of 1H-Imidazol-5-amine, 1,2,4-trimethyl- offers additional advantages in terms of stability and bioavailability. Salts are often used in pharmaceutical formulations to improve the solubility and absorption of active ingredients. In clinical trials, compounds with improved solubility have shown better pharmacokinetic profiles, leading to more effective treatment outcomes. The hydrochloride salt ensures that this compound remains stable under various storage conditions while maintaining its biological activity.

One of the most exciting applications of this compound is in the field of antiviral research. The unique structural features of imidazole derivatives make them effective against a variety of viral enzymes that are essential for viral replication. Studies have demonstrated that modifications on the imidazole ring can lead to compounds with potent antiviral activity. For example, derivatives of 1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1) have shown promise in inhibiting viral proteases and polymerases.

The role of this compound in cancer therapy is another area where significant progress has been made. Imidazole derivatives have been found to exhibit anti-proliferative effects by interfering with key signaling pathways involved in cell growth and survival. Researchers have identified that certain modifications on the imidazole core can enhance its ability to induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes it an attractive candidate for developing targeted cancer therapies.

In addition to its therapeutic applications, 1H-Imidazol-5-amine, 1,2,4-trimethyl-, hydrochloride (1:1) has also been explored for its potential use in diagnostic imaging. The ability to label this compound with radioactive isotopes or fluorescent dyes allows researchers to track biological processes at the cellular level. Such imaging techniques are invaluable for understanding disease mechanisms and evaluating the efficacy of new treatments.

The synthesis methods for this compound have been refined over time to ensure high yields and purity. Modern synthetic approaches often involve multi-step reactions that require careful optimization to minimize side products. Advances in catalytic techniques have also enabled more efficient synthesis routes, reducing the environmental impact of producing these valuable compounds.

The future prospects for this compound are promising as research continues to uncover new applications and mechanisms of action. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical benefits. By leveraging cutting-edge technologies such as computational modeling and high-throughput screening, researchers can accelerate the discovery process and bring new treatments to patients more quickly.